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Compound of Interest

Compound Name: 2-Chloroquinoxaline

Cat. No.: B048734

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-chloroquinoxaline (CAS No:
1448-87-9), a pivotal heterocyclic compound. Due to its versatile reactivity and the significant
biological activities of its derivatives, 2-chloroquinoxaline serves as a crucial building block in
medicinal chemistry and organic synthesis. This document details its chemical structure,
physicochemical properties, spectroscopic data, and key experimental protocols, offering
valuable insights for its application in research and drug development.

Chemical Structure and Identifiers

2-Chloroquinoxaline consists of a quinoxaline core, which is a fusion of a benzene ring and a
pyrazine ring, with a chlorine atom substituted at the 2-position.[1] This structure provides a
reactive site for further chemical modifications, making it a valuable intermediate in the
synthesis of diverse molecular architectures.[2][3]

Table 1: Identifiers and Structural Information for 2-Chloroquinoxaline
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Identifier Value Reference(s)
IUPAC Name 2-chloroquinoxaline [4]

CAS Number 1448-87-9 (11415161718l
Molecular Formula CsHsCIN2 [11[41[S][71[8]

Chloroquinoxaline, NSC
Synonyms : . [11[4][6]1[8]
43553, Quinoxaline, 2-chloro-

, C1=CC=C2C(=C1)N=CC(=N2)
Canonical SMILES . [1][4]

INChl=1S/C8H5CIN2/c9-8-5-
InChl [1][4][°]
10-6-3-1-2-4-7(6)11-8/h1-5H

| InChiKey | BYHVGQHIAFURIL-UHFFFAOYSA-N |[1][4][9] |

Physicochemical Properties

2-Chloroquinoxaline is typically a white to yellow or light brown crystalline powder.[1][5][8] It is
sparingly soluble in water but serves as a versatile reagent in various organic solvents.[1]

Table 2: Physicochemical Properties of 2-Chloroquinoxaline
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Property Value Reference(s)

Molecular Weight 164.59 g/mol [1][4]1[7]

White to gray, purple, or light
Appearance _ [1][5][8]
brown crystalline powder

Melting Point 47-50 °C [5][6]
Boiling Point 100 °C at 1.4 mmHg [51[6]
Density ~1.28 g/cm?3 (rough estimate) [5][8]
Vapor Pressure 0.03 mmHg at 25°C [518]
Flash Point >230 °F (>110 °C) [5]18]
pKa -1.21 + 0.30 (Predicted) [1]

Topological Polar Surface Area  25.8 A2 [1]

| XLogP3 | 2.2 |[4][8] |

Spectroscopic Data

The structure of 2-chloroquinoxaline can be confirmed using various spectroscopic
techniques. The data provides characteristic signals corresponding to its unique molecular
framework.

Table 3: Spectroscopic Data for 2-Chloroquinoxaline
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Technique Data Reference(s)
Spectra available,

1H NMR confirming the aromatic [4]1[9]
protons.
Spectra available for carbon

13C NMR _ [4]
framework analysis.
m/z top peak: 129; m/z 2nd

Mass Spectrometry (GC-MS) highest: 164; m/z 3rd highest: [4][10]
102
Characteristic peaks for
aromatic C-H (~3100-3000

Infrared (IR) Spectroscopy [4][10][11]

cm~1), C=N, C=C, and C-CI
bonds.

| UV-Vis Spectroscopy | Amax: 346 nm (in Ethanol) |[1] |

Synthesis, Reactivity, and Experimental Protocols

2-Chloroquinoxaline is a key synthetic intermediate, valued for the reactivity of its chloro

group, which is susceptible to nucleophilic substitution. This allows for the introduction of a

wide range of functional groups.[2]

A common and efficient method for synthesizing 2-chloroquinoxaline is through the

chlorination of 2-hydroxyquinoxaline using phosphorus oxychloride (POCIs).[6][8] This reaction

can be scaled up effectively, achieving high yields and purity.[6]
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Synthesis of 2-Chloroquinoxaline

2-Hydroxyquinoxaline Phosphorus Oxychloride (POCIs)

Reflux, 1 hr
98-99% Yield)

2-Chloroquinoxaline

Click to download full resolution via product page

Diagram 1: Synthesis workflow for 2-Chloroquinoxaline.

Experimental Protocol 1: Synthesis of 2-Chloroquinoxaline from 2-Hydroxyquinoxaline[6]
» Reagents: 2-Hydroxyquinoxaline, Phosphorus oxychloride (POCIs, 2.3 equivalents).

e Procedure:

[¢]

Dissolve 2-hydroxyquinoxaline in pure phosphorus oxychloride (POCIs).

Heat the reaction mixture under reflux conditions for 1 hour.

[¢]

o

Monitor the reaction to completion.

o

Upon completion, perform rapid filtration of the crude reaction mixture through a silica gel
pad to yield the final product.

« Yield: This procedure has been validated on a 100 g scale, typically affording 103-105 g of 2-
chloroquinoxaline (98-99% yield) with high purity (=99% by LCMS).[6]

The chlorine atom at the 2-position is a reactive site for nucleophilic aromatic substitution,
enabling the synthesis of a diverse library of derivatives by reacting it with various nucleophiles
such as amines, alcohols, and thiols.[2][12] These reactions are fundamental to creating novel
compounds with potential therapeutic applications.[2][11][13]
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Experimental Protocol 2: General Synthesis of 2-Aminoquinoxaline Derivatives[12]

o Reagents: 2-Chloroquinoxaline (1 equivalent), desired amine (5 equivalents), potassium
carbonate (2 equivalents), dioxane/water (9:1 mixture).

e Procedure:

o Dissolve 2-chloroquinoxaline, potassium carbonate, and the selected amine in a 9:1
dioxane/water solvent system in a sealed tube.

o Heat the mixture at 105 °C for 3 hours.
o After cooling, filter the crude mixture.
o Dissolve the resulting solid in ethyl acetate and wash twice with brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent
under reduced pressure.

o Purify the crude residue using flash chromatography on a silica gel stationary phase with
an ethyl acetate/hexane gradient as the mobile phase.

Applications in Drug Discovery

The quinoxaline scaffold is a "privileged structure™ in medicinal chemistry, appearing in
numerous compounds with a wide array of pharmacological activities, including anticancer,
antimicrobial, antiviral, antifungal, and anti-inflammatory properties.[2][11][13][14][15] 2-
Chloroquinoxaline is a primary starting material for exploring this chemical space.[8]

The general workflow for scaffold-based drug discovery using 2-chloroquinoxaline involves
synthesizing a library of derivatives and screening them for biological activity to identify lead
compounds for further development.
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Diagram 2: Scaffold-based drug discovery workflow using 2-chloroquinoxalines.[]
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Derivatives of 2-chloroquinoxaline have shown promise as:

» Anticancer Agents: Chloroquinoxaline sulfamide, synthesized from 2-chloroquinoxaline, is
active against human cancers.[8][16]

« Antimalarial Agents: It is a starting material for novel arylaminoquinoxalines that exhibit
antimalarial activity.[8]

« Antimicrobial and Antiviral Agents: Quinoxaline derivatives exhibit a broad spectrum of
antimicrobial and antiviral activities.[1][13][14][15]

Conclusion

2-Chloroquinoxaline is a high-value chemical intermediate with a well-defined structure and a
versatile reactivity profile. Its physicochemical properties are well-characterized, and
established synthetic protocols allow for its efficient production and derivatization. Its central
role as a scaffold in the development of new therapeutic agents continues to make it a
compound of significant interest to researchers in medicinal chemistry, pharmacology, and
materials science. This guide provides the core technical information required to effectively
utilize 2-chloroquinoxaline in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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